Cas no 261157-52-2 (Methanesulfonic acid, trifluoro-, 5-formyl-2-nitrophenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 5-formyl-2-nitrophenyl ester
• CAS No: 261157-52-2
• MF: C₈H₄F₃NO₆S
• MW: 299.180671691895
• CID: 1425450
• PubChem ID: 10924535
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 5-formyl-2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 5-formyl-2-nitrophenyl ester
• (5-formyl-2-nitrophenyl) trifluoromethanesulfonate
• 261157-52-2
• DTXSID20448561

• Inchi： 1S/C8H4F3NO6S/c9-8(10,11)19(16,17)18-7-3-5(4-13)1-2-6(7)12(14)15/h1-4H
• InChI Key： AYIXENKMQZRDFH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C(C=O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.97112
• Monoisotopic Mass: 298.97114251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 103.58